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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UBP141 is a selective antagonist for NMDA receptors containing the GluN2C and GluN2D

subunits.[1] Its selectivity for these particular subunits makes it a valuable tool for investigating

the physiological and pathological roles of GluN2C/2D-containing NMDA receptors in the

central nervous system. These application notes provide detailed information on the

intraperitoneal (IP) administration of UBP141 in mice, including a summary of a known effective

dosage, a comprehensive protocol for IP injection, and an overview of the associated signaling

pathways.

Quantitative Data Summary
A study investigating the role of GluN2D-containing NMDA receptors in nocifensive responses

utilized a specific intraperitoneal dosage of UBP141 in mice. The key quantitative data from this

study is summarized in the table below.
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Compound
Dosage
(Intraperitonea
l)

Mouse Model Outcome Reference

UBP141 75 mg/kg

Wildtype mice

with cisplatin-

induced

neuropathic pain

Produced a

significant

increase in paw

withdrawal

threshold,

indicating an

analgesic effect.

[2]

[2]

Experimental Protocols
General Guidelines for Intraperitoneal Injection in Mice
Intraperitoneal injection is a common method for administering substances to rodents. The

following protocol is a synthesis of best practices and should be performed by trained

personnel in accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:

Sterile UBP141 solution of the desired concentration

Sterile syringes (1 mL or 3 mL)

Sterile needles (25-27 gauge, ½ to ⅝ inch length)

70% ethanol or other appropriate disinfectant

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Animal Preparation:
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Accurately weigh the mouse to determine the correct injection volume.

Properly restrain the mouse to ensure its safety and the accuracy of the injection. One

common method is to gently scruff the mouse by grasping the loose skin over its

shoulders.

Injection Site Identification:

Position the mouse in dorsal recumbency (on its back) with its head tilted slightly

downward. This allows the abdominal organs to shift cranially, reducing the risk of

puncture.

The preferred injection site is the lower right quadrant of the abdomen. This location helps

to avoid the cecum and urinary bladder.

Injection Technique:

Disinfect the injection site with 70% ethanol.

Insert the needle, with the bevel facing up, at a 15-30 degree angle to the abdominal wall.

Gently aspirate by pulling back on the syringe plunger to ensure that the needle has not

entered a blood vessel or internal organ. If blood or any colored fluid appears in the

syringe, withdraw the needle and reinject at a different site with a fresh needle and

syringe.

If there is no aspirate, slowly and steadily depress the plunger to administer the UBP141
solution.

Withdraw the needle smoothly and return the mouse to its cage.

Post-Injection Monitoring:

Observe the mouse for any signs of distress, discomfort, or adverse reactions following

the injection.

Signaling Pathways
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UBP141 acts as an antagonist at NMDA receptors, specifically those containing the GluN2C or

GluN2D subunits. NMDA receptors are ionotropic glutamate receptors that play a crucial role in

synaptic plasticity, learning, and memory.[3][4] Overactivation of these receptors can lead to

excitotoxicity and neuronal cell death, implicating them in various neurological disorders.[5]

The binding of the neurotransmitter glutamate and a co-agonist (glycine or D-serine) to the

NMDA receptor, coupled with depolarization of the postsynaptic membrane to relieve a

magnesium block, leads to the opening of the receptor's ion channel.[6] This allows for the

influx of cations, most notably Ca²⁺. The influx of Ca²⁺ acts as a second messenger, activating

a cascade of downstream signaling pathways.

By selectively blocking GluN2C/2D-containing NMDA receptors, UBP141 can modulate these

downstream signaling events. The following diagrams illustrate the general NMDA receptor

signaling pathway and the point of intervention for UBP141.
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UBP141 antagonism of the NMDA receptor signaling pathway.
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Experimental workflow for IP injection of UBP141 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

